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Introduction
Live-cell imaging is a powerful technique for studying dynamic cellular processes in real-time.

Fluorescently labeled probes, such as peptides conjugated to organic dyes, are invaluable

tools for visualizing specific cellular components and activities. This document provides

detailed application notes and protocols for the use of 5-Tamra-DRVYIHP, a custom peptide

probe, in live-cell imaging applications. 5-Tamra (5-Carboxytetramethylrhodamine) is a bright,

photostable orange-red fluorophore, and when conjugated to the peptide sequence DRVYIHP,

it allows for the investigation of the peptide's localization, trafficking, and potential interactions

within living cells.[1][2][3]

While the specific biological target and signaling pathway of the DRVYIHP peptide are

proprietary, this document outlines a general framework for its application in studying a

hypothetical G-protein coupled receptor (GPCR) activation pathway. The protocols and

principles described herein are broadly applicable to live-cell imaging with other fluorescently

labeled peptides.

Quantitative Data
The photophysical properties of the 5-Tamra fluorophore are summarized in the table below.

These properties are essential for setting up appropriate imaging parameters.
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Property Value Reference

Excitation Maximum (λex) ~546 nm [1][2][4][5]

Emission Maximum (λem) ~579-580 nm [1][2][4][5]

Molar Extinction Coefficient (ε) ~95,000 M⁻¹cm⁻¹ [4][5]

Quantum Yield (Φ) ~0.1 [4][5]

Recommended Laser Line 532 nm or 561 nm [4][5]

pH Sensitivity
Insensitive in physiological

range
[1][2]

Solubility DMSO, DMF, Methanol [6]

Mandatory Visualizations
Hypothetical Signaling Pathway for DRVYIHP
The following diagram illustrates a hypothetical signaling pathway where the DRVYIHP peptide

acts as a ligand for a G-protein coupled receptor (GPCR), leading to the activation of a

downstream signaling cascade.
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Caption: Hypothetical GPCR signaling pathway activated by 5-Tamra-DRVYIHP.

Experimental Workflow for Live-Cell Imaging
This diagram outlines the general workflow for a live-cell imaging experiment using 5-Tamra-
DRVYIHP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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